3-[[1-(4-Methylphenyl)-5-methyl-1H-1,2,3-triazole-4-ylcarbonyl]amino]tetrahydrothiophene 1,1-dioxide

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-5-methyl-1-(4-methylphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C15H18N4O3S/c1-10-3-5-13(6-4-10)19-11(2)14(17-18-19)15(20)16-12-7-8-23(21,22)9-12/h3-6,12H,7-9H2,1-2H3,(H,16,20)
• InChI Key: FDUORGKGLTZNIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)NC3CCS(=O)(=O)C3)C
• Molecular Formula: C15H18N4O3S
• Molecular Weight: 334.4 g/mol

Description

3-[[1-(4-Methylphenyl)-5-methyl-1H-1,2,3-triazole-4-ylcarbonyl]amino]tetrahydrothiophene 1,1-dioxide is a useful research compound. Its molecular formula is C15H18N4O3S and its molecular weight is 334.39. The purity is usually 95%.
BenchChem offers high-quality 3-[[1-(4-Methylphenyl)-5-methyl-1H-1,2,3-triazole-4-ylcarbonyl]amino]tetrahydrothiophene 1,1-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[[1-(4-Methylphenyl)-5-methyl-1H-1,2,3-triazole-4-ylcarbonyl]amino]tetrahydrothiophene 1,1-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Reactions

• Innovations in Triazoline Chemistry : Research has explored the synthesis of 3-arylaminothiophenes from hexahydrothiopyrano[3,4-d]-v-triazoles, showcasing applications in creating novel triazoline derivatives with potential in material science and organic synthesis (Pocar et al., 1977).

• Organometallic Complexes for Catalysis : The formation of half-sandwich Ruthenium(II) complexes using 1,2,3-triazole based ligands has been studied, highlighting their application in catalytic oxidation of alcohols and transfer hydrogenation of ketones (Saleem et al., 2013).

Material Science and Properties

• Photochromic and Fluorescence Switching : The study of oxidized triangle terarylenes demonstrates the photochromic and fluorescence switching properties of these compounds in solution and amorphous solid states, relevant for developing advanced optical materials (Taguchi et al., 2011).

• Corrosion Inhibition : An investigation into 3,5-bis(4-methylthiophenyl)-4H-1,2,4-triazole's efficiency as a corrosion inhibitor for mild steel in acidic media underscores the importance of triazole derivatives in protecting metals from corrosion (Lagrenée et al., 2002).